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Compound of Interest

Compound Name: MitoPY1

Cat. No.: B560298 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide to utilizing MitoPY1, a fluorescent

probe for the detection of hydrogen peroxide (H₂O₂) within the mitochondria of live cells.

Adherence to the described protocols and inclusion of appropriate experimental controls are

critical for obtaining accurate and reproducible results.

Introduction to MitoPY1
MitoPY1 is a highly selective, small-molecule fluorescent probe designed for the real-time

visualization of mitochondrial H₂O₂.[1][2][3][4] Its chemical structure incorporates two key

functional domains:

Triphenylphosphonium (TPP) cation: This lipophilic cation facilitates the accumulation of the

probe within the mitochondrial matrix, driven by the organelle's large negative membrane

potential.[2][5]

Boronate-based switch: This moiety serves as a selective sensor for H₂O₂. In the presence

of H₂O₂, the boronate group is cleaved, leading to a conformational change in the

fluorophore and a significant increase in its fluorescence quantum yield, resulting in a "turn-

on" fluorescent signal.[1][2] This reaction is highly specific for H₂O₂ over other reactive

oxygen species (ROS).[2][6]
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The reaction of MitoPY1 with H₂O₂ converts it to the highly fluorescent MitoPY1ox.[2][6]

Quantitative Data Summary
Property Value Reference

Excitation Maximum (λex) 510 nm [2][7]

Emission Maximum (λem)
528 nm (after reaction with

H₂O₂)
[2]

Quantum Yield (Φ)
0.405 (after reaction with

H₂O₂)
[6][7]

Molecular Weight 954.68 g/mol [7]

Formula C₅₂H₅₃BIN₂O₅P [7]

Solubility Soluble to 100 mM in DMSO [7]

Signaling Pathway and Probe Activation
The following diagram illustrates the mechanism of MitoPY1 activation in the presence of

mitochondrial hydrogen peroxide.
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Mitochondrion

MitoPY1 (Low Fluorescence) MitoPY1ox (High Fluorescence)
Conformational Change

H₂O₂

Boronate Cleavage
Electron Transport Chain (ETC)

e⁻ leak

Paraquat Disrupts

Antimycin A Inhibits Complex III

Seed cells on imaging plates

Culture cells to desired confluency

Wash cells with pre-warmed imaging buffer

Incubate with 1-10 µM MitoPY1 in imaging buffer
(30-60 min, 37°C)

Wash cells to remove excess probe

Apply experimental treatment (e.g., drug, stimulus)

Image cells using fluorescence microscopy
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Positive Controls

Negative Controls

Localization Control

Paraquat

Antimycin A

Exogenous H₂O₂

N-acetylcysteine (NAC)

Catalase

MitoTEMPO

MitoTracker Red

ContPY1 (non-targeting probe)

Experimental Condition

Compare signal increase

Compare signal increase

Validate probe response

Confirm H₂O₂ specificity

Confirm H₂O₂ specificity

Confirm mitochondrial origin

Confirm mitochondrial localization

Confirm TPP-mediated targeting

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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